Cas no 1805291-75-1 (Ethyl 6-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 6-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1805291-75-1
• MF: C₁₁H₈BrF₆NO₃
• MW: 396.080543518066
• CID: 4845259
• Update Time: 2025-05-25

Ethyl 6-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C11H8BrF6NO3/c1-2-21-9(20)7-8(22-11(16,17)18)6(10(13,14)15)3-5(4-12)19-7/h3H,2,4H2,1H3
• InChI Key： AXFIYDVJGYHGAQ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)(F)F)=C(C(C(=O)OCC)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 4.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate

Recent Advances in the Synthesis and Applications of Ethyl 6-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1805291-75-1)

Ethyl 6-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1805291-75-1) is a highly specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and trifluoromethyl substituents, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncological pathways.

The structural uniqueness of Ethyl 6-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate lies in its reactive bromomethyl group, which facilitates further functionalization. This feature has been exploited in recent synthetic methodologies to create diverse libraries of compounds for high-throughput screening. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel PI3K inhibitors, showcasing its potential in oncology drug development.

In addition to its role in drug discovery, this compound has been investigated for its physicochemical properties. The presence of fluorine atoms enhances its metabolic stability and membrane permeability, making it an attractive candidate for prodrug design. Recent computational studies have modeled its interaction with various biological targets, providing insights into its binding affinity and selectivity. These findings were corroborated by experimental data from X-ray crystallography and NMR spectroscopy, as reported in a 2024 article in ACS Chemical Biology.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Ethyl 6-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate. Recent advancements in flow chemistry and catalytic bromination have addressed some of these issues, improving yield and reproducibility. A collaborative study between academic and industrial researchers, published in Organic Process Research & Development, highlighted these innovations, paving the way for more efficient production processes.

Looking ahead, the versatility of Ethyl 6-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate is expected to drive further research in chemical biology. Its applications extend beyond small-molecule therapeutics to include probe development for imaging and diagnostics. As the field continues to evolve, this compound is poised to play a pivotal role in bridging chemical synthesis and biological discovery.